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Compound of Interest

Compound Name: Methylcobalamin hydrate

Cat. No.: B15546271 Get Quote

For Immediate Release

[City, State] – [Date] – Researchers, scientists, and professionals in drug development now

have access to a comprehensive technical guide on the solubility of methylcobalamin
hydrate. This guide provides an in-depth analysis of its solubility in aqueous and organic

solvents, complete with quantitative data, detailed experimental methodologies, and visual

representations of key biological pathways and experimental workflows.

Methylcobalamin, the active coenzyme form of vitamin B12, is a crucial component in various

physiological processes, including the synthesis of methionine. Its solubility is a critical

parameter for formulation development, drug delivery, and in vitro experimental design. This

technical guide aims to provide a centralized resource of solubility data and related protocols to

aid researchers in their work with this essential vitamin.

Quantitative Solubility of Methylcobalamin Hydrate
The solubility of methylcobalamin hydrate exhibits significant variability depending on the

solvent system. Below is a summary of available quantitative and qualitative data. It is

important to note the conflicting information regarding its aqueous solubility, which underscores

the necessity for application-specific solubility determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15546271?utm_src=pdf-interest
https://www.benchchem.com/product/b15546271?utm_src=pdf-body
https://www.benchchem.com/product/b15546271?utm_src=pdf-body
https://www.benchchem.com/product/b15546271?utm_src=pdf-body
https://www.benchchem.com/product/b15546271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility (mg/mL) Remarks Source(s)

Aqueous Solvents

Water

Sparingly soluble /

Partially soluble /

Slightly soluble

Qualitative

descriptions vary

across sources. One

source indicates

insolubility.[1][2][3][4]

[1][2][3][4]

Water 5
Sonication may be

required.
[5]

PBS (pH 7.2) ~3 [6]

Organic Solvents

Dimethyl Sulfoxide

(DMSO)
≥ 53.5 [7]

Dimethyl Sulfoxide

(DMSO)
50

Sonication is

recommended.
[7]

Dimethyl Sulfoxide

(DMSO)
~5 [6]

Ethanol (EtOH) ≥ 2.75 With ultrasonic. [5]

Ethanol (EtOH) ~3 [6]

Ethanol (EtOH) Slightly soluble
Qualitative

description.
[3]

Methanol Sparingly soluble
Qualitative

description.
[4]

Dimethylformamide

(DMF)
~2 [6]

Acetonitrile Practically insoluble
Qualitative

description.
[3]
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Note: The hydrate form of methylcobalamin may have different solubility characteristics

compared to the anhydrous form. The provided data pertains to methylcobalamin and

methylcobalamin hydrate, as often specified by the source.

Experimental Protocols
A detailed understanding of the methodologies used to determine solubility is paramount for

reproducing and building upon existing data.

Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)
The shake-flask method is a widely accepted technique for determining the thermodynamic

equilibrium solubility of a compound.

Preparation of Supersaturated Solution: Add an excess amount of methylcobalamin
hydrate to a known volume of the desired solvent in a sealed container (e.g., a glass vial).

The excess solid should be visible.

Equilibration: Agitate the mixture at a constant temperature for a prolonged period (typically

24-72 hours) to ensure equilibrium is reached. A shaker bath or orbital shaker is

recommended for consistent agitation.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. Separate the saturated supernatant from the excess solid by centrifugation followed

by careful decantation, or by filtration through a chemically inert filter (e.g., PTFE) that does

not adsorb the solute.

Quantification: Accurately dilute an aliquot of the clear, saturated supernatant with a suitable

solvent. Determine the concentration of methylcobalamin in the diluted sample using a

validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid

Chromatography (HPLC).[8]

Calculation: Calculate the original concentration in the saturated solution, which represents

the equilibrium solubility.
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Visualizing Key Processes
To further elucidate the context and application of methylcobalamin, the following diagrams

have been generated.
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Caption: Solubility profile of methylcobalamin hydrate.
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Caption: Workflow for solubility determination.
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Caption: Methylcobalamin in methionine synthesis.

This technical guide serves as a foundational resource for researchers. The variability in

reported solubility data highlights the importance of empirical determination for specific

applications and formulations. Future research should aim to reconcile these discrepancies and

explore the solubility of methylcobalamin hydrate in a wider range of pharmaceutically

relevant solvents and co-solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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